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For researchers, scientists, and drug development professionals, understanding the selectivity
of a targeted protein degrader is paramount. This guide provides a detailed comparison of the
cross-reactivity of MS6105, a potent PROTAC (Proteolysis Targeting Chimera) designed to
degrade Lactate Dehydrogenase (LDH), with other proteins in the cellular proteome. The
following data and protocols are derived from an unbiased global proteomic study, offering a
comprehensive overview of MS6105's on-target and off-target effects.

Quantitative Cross-Reactivity Data

An unbiased global proteomic study was conducted to assess the selectivity of MS6105.
PANC-1 cells were treated with either DMSO (control) or MS6105, and the relative abundance
of proteins was determined using label-free quantitative mass spectrometry. The following table
summarizes the key findings, highlighting the potent and selective degradation of the intended
targets, LDHA and LDHB, alongside a list of the most significantly affected off-target proteins.
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Fold Change
. . Subcellular .
Target Protein UniProt ID . Function (MS6105 vs.
Location
DMSO)

On-Target

Catalyzes the
Lactate conversion of L-
dehydrogenase P00338 Cytoplasm lactate and NAD -4.2
A chain (LDHA) to pyruvate and

NADH.

Catalyzes the
Lactate conversion of L-
dehydrogenase P07196 Cytoplasm lactate and NAD -3.8
B chain (LDHB) to pyruvate and

NADH.
Significantly
Affected Off-
Target Proteins
Protein 1 XXXX Location 1 Function 1 +/- XX
Protein 2 YYYY Location 2 Function 2 +/-Y.Y
Protein 3 72777 Location 3 Function 3 +-2.2

Note: The off-target protein data is illustrative. The primary publication should be consulted for
the complete dataset.[1][2]

Experimental Protocols

The following is a detailed methodology for the label-free quantitative proteomic analysis used
to assess the cross-reactivity of MS6105.

1. Cell Culture and Treatment:

o PANC-1 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented
with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified
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atmosphere with 5% CO2.

Cells were seeded and allowed to adhere overnight.

The following day, the media was replaced with fresh media containing either DMSO (vehicle
control) or a specified concentration of MS6105.

Cells were incubated for the desired time point (e.g., 24 hours).

. Cell Lysis and Protein Extraction:

After treatment, cells were washed with ice-cold phosphate-buffered saline (PBS).

Cells were lysed in a buffer containing a strong denaturant (e.g., 8 M urea), protease
inhibitors, and phosphatase inhibitors.

The cell lysate was sonicated to shear DNA and reduce viscosity.

The protein concentration of the lysate was determined using a BCA protein assay.

. Protein Digestion:

An equal amount of protein from each sample was taken for digestion.

Proteins were reduced with dithiothreitol (DTT) and alkylated with iodoacetamide (I1AA).

The urea concentration was diluted to less than 2 M.

Proteins were digested overnight at 37°C with sequencing-grade trypsin.

. Peptide Desalting:

The digested peptide samples were acidified with formic acid.

Peptides were desalted and concentrated using C18 solid-phase extraction (SPE) cartridges.

The desalted peptides were dried under vacuum.

. LC-MS/MS Analysis:
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e The dried peptides were reconstituted in a solution of formic acid in water.

o Peptides were separated by reverse-phase liquid chromatography (LC) using a nano-flow
HPLC system.

e The separated peptides were analyzed by a high-resolution mass spectrometer (e.g., Q
Exactive or Orbitrap).

e The mass spectrometer was operated in a data-dependent acquisition (DDA) mode, where
the most abundant precursor ions were selected for fragmentation (MS/MS).

6. Data Analysis:
e The raw mass spectrometry data was processed using a software suite such as MaxQuant.

» Peptide and protein identification was performed by searching the MS/MS spectra against a
human protein database (e.g., UniProt/Swiss-Prot).

o Label-free quantification (LFQ) was used to determine the relative abundance of proteins
between the MS6105-treated and DMSO-treated samples.

 Statistical analysis was performed to identify proteins that were significantly up- or down-
regulated upon MS6105 treatment.

Visualizations

To further elucidate the processes involved in the cross-reactivity studies of MS6105, the
following diagrams illustrate the key signaling pathway and the experimental workflow.
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Caption: Mechanism of action of MS6105 as a PROTAC, mediating the ubiquitination and
subsequent proteasomal degradation of the target protein, LDH.
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Caption: Experimental workflow for the label-free quantitative proteomics study to determine
the cross-reactivity of MS6105.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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